Cas no 2228288-81-9 (4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine)

4-(1-{Imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine is a heterocyclic compound featuring a fused imidazopyridine core linked to a piperidine moiety via an ethyl spacer. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The imidazopyridine scaffold is known for its bioactivity, particularly in targeting central nervous system (CNS) receptors, while the piperidine group enhances solubility and bioavailability. The compound's rigid yet flexible architecture allows for selective interactions with biological targets, facilitating its use in the development of novel therapeutics. Its synthetic versatility also enables further functionalization, supporting diverse applications in medicinal chemistry and drug discovery.
4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine structure
2228288-81-9 structure
Product Name:4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine
CAS No:2228288-81-9
MF:C14H19N3
MW:229.320762872696
CID:6145959
PubChem ID:165733662
Update Time:2025-11-01

4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine
    • 2228288-81-9
    • EN300-1747931
    • 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
    • Inchi: 1S/C14H19N3/c1-11(12-5-7-15-8-6-12)13-10-16-14-4-2-3-9-17(13)14/h2-4,9-12,15H,5-8H2,1H3
    • InChI Key: LEYYYZJNKLISTM-UHFFFAOYSA-N
    • SMILES: N1CCC(CC1)C(C)C1=CN=C2C=CC=CN12

Computed Properties

  • Exact Mass: 229.157897619g/mol
  • Monoisotopic Mass: 229.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.3Ų

4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747931-0.05g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
0.05g
$1247.0 2023-09-20
Enamine
EN300-1747931-0.1g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
0.1g
$1307.0 2023-09-20
Enamine
EN300-1747931-0.25g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
0.25g
$1366.0 2023-09-20
Enamine
EN300-1747931-0.5g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
0.5g
$1426.0 2023-09-20
Enamine
EN300-1747931-1.0g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
1g
$1485.0 2023-06-03
Enamine
EN300-1747931-2.5g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
2.5g
$2912.0 2023-09-20
Enamine
EN300-1747931-5.0g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
5g
$4309.0 2023-06-03
Enamine
EN300-1747931-10.0g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
10g
$6390.0 2023-06-03
Enamine
EN300-1747931-1g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
1g
$1485.0 2023-09-20
Enamine
EN300-1747931-5g
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
2228288-81-9
5g
$4309.0 2023-09-20

4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine Related Literature

Additional information on 4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine

Introduction to 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine (CAS No. 2228288-81-9)

4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine (CAS No. 2228288-81-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines and features a unique structural motif that includes an imidazo[1,2-a]pyridine moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The chemical structure of 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine is characterized by a piperidine ring substituted with an ethyl group, which is itself substituted with an imidazo[1,2-a]pyridine moiety. This intricate structure provides a foundation for its pharmacological properties, including its ability to interact with specific biological targets. Recent studies have highlighted the compound's potential as a modulator of various receptors and enzymes, which are crucial in the treatment of neurological and psychiatric disorders.

In the realm of neurological disorders, 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine has shown promise in preclinical studies for its potential to modulate the serotonin and dopamine systems. These neurotransmitter systems play a pivotal role in mood regulation and cognitive function, making them key targets for the development of new treatments for conditions such as depression and schizophrenia. Research has demonstrated that the compound can selectively bind to serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), thereby modulating their activity in a manner that could be beneficial for patients.

Beyond its potential in treating neurological disorders, 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory effect suggests that 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine could be developed as a therapeutic agent for conditions characterized by chronic inflammation.

The pharmacokinetic properties of 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine have also been extensively studied. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Additionally, the compound has been shown to have low toxicity and good safety margins in preclinical studies, further supporting its potential for clinical development.

In terms of clinical trials, early-phase studies are currently underway to evaluate the safety and efficacy of 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine in human subjects. These trials are focused on assessing the compound's pharmacokinetic profile and its effects on biomarkers associated with neurological and inflammatory disorders. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future outlook for 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine is promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including neurology and immunology. The compound's unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As more data becomes available from clinical trials, it is anticipated that 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine will play a significant role in advancing the treatment options for patients suffering from neurological and inflammatory disorders.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司